Cas no 1806516-10-8 (4-Bromo-3-(3-bromopropyl)benzaldehyde)

• Product Name: 4-Bromo-3-(3-bromopropyl)benzaldehyde
• CAS No: 1806516-10-8
• MF: C₁₀H₁₀Br₂O
• MW: 305.993801593781
• CID: 4978191
• Update Time: 2025-05-20

4-Bromo-3-(3-bromopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-bromopropyl)benzaldehyde

• Inchi： 1S/C10H10Br2O/c11-5-1-2-9-6-8(7-13)3-4-10(9)12/h3-4,6-7H,1-2,5H2
• InChI Key： UMUPWLUWQXFCSL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)C=C1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1

Additional information on 4-Bromo-3-(3-bromopropyl)benzaldehyde

Introduction to 4-Bromo-3-(3-bromopropyl)benzaldehyde (CAS No. 1806516-10-8) and Its Emerging Applications in Chemical Biology

4-Bromo-3-(3-bromopropyl)benzaldehyde, identified by the chemical identifier CAS No. 1806516-10-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde, characterized by the presence of bromine substituents at the 4-position and a bromopropyl group at the 3-position of the benzene ring, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The molecular structure of 4-Bromo-3-(3-bromopropyl)benzaldehyde consists of a benzaldehyde core, which is a well-known precursor in the synthesis of various bioactive molecules. The introduction of bromine atoms at specific positions enhances its reactivity, making it a versatile building block for constructing more complex molecular architectures. The 3-bromopropyl side chain further contributes to its utility by providing a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug development.

In recent years, the demand for novel scaffolds and intermediates in medicinal chemistry has driven extensive research into compounds like 4-Bromo-3-(3-bromopropyl)benzaldehyde. Its applications span across multiple domains, including the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The bromine atoms serve as excellent anchors for palladium-catalyzed reactions, enabling the construction of heterocyclic compounds that often exhibit enhanced pharmacological properties.

One of the most compelling aspects of 4-Bromo-3-(3-bromopropyl)benzaldehyde is its role in the development of small-molecule probes for biochemical studies. Researchers have leveraged its aldehyde functionality to design fluorescent probes that can selectively label specific biological targets. For instance, derivatives of this compound have been employed to study protein-protein interactions and post-translational modifications, which are critical for understanding disease mechanisms and developing targeted therapies.

The pharmaceutical industry has also explored 4-Bromo-3-(3-bromopropyl)benzaldehyde as a key intermediate in the synthesis of novel therapeutics. Its structural features allow for fine-tuning of physicochemical properties such as solubility, metabolic stability, and binding affinity. Recent studies have highlighted its utility in generating inhibitors targeting aberrant signaling pathways implicated in cancer and neurodegenerative disorders. The ability to modify both aromatic and aliphatic regions of the molecule provides chemists with unparalleled flexibility in optimizing lead compounds.

Moreover, the growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 4-Bromo-3-(3-bromopropyl)benzaldehyde. Researchers are increasingly employing catalytic methods and solvent-free reactions to minimize waste and energy consumption. These efforts align with broader industry trends toward environmentally responsible chemical processes, ensuring that the production of this valuable intermediate remains viable long-term.

The versatility of 4-Bromo-3-(3-bromopropyl)benzaldehyde extends beyond traditional pharmaceutical applications. It has found utility in materials science, where its aromatic structure serves as a precursor for polymers with tailored electronic properties. Additionally, its reactivity makes it suitable for synthesizing dyes and pigments used in industrial applications. Such diverse uses underscore its importance as a multifunctional compound with broad industrial relevance.

As research continues to uncover new biological activities and synthetic possibilities, the significance of 4-Bromo-3-(3-bromopropyl)benzaldehyde is expected to grow further. Collaborative efforts between academia and industry are likely to drive innovation in its application areas, leading to breakthroughs that could transform therapeutic strategies and material science alike. The compound’s unique combination of structural features ensures that it will remain a cornerstone in synthetic organic chemistry for years to come.